Cas no 2168757-20-6 (1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol)

• Product Name: 1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol
• CAS No: 2168757-20-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5726509
• PubChem ID: 131701633
• Update Time: 2025-07-16

1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• F1910-7580
• 1-[(2-imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol
• 2168757-20-6
• AKOS040796247
• 1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C11H16N2O/c1-9-4-2-7-13(10(9)12)8-11(14)5-3-6-11/h2,4,7,12,14H,3,5-6,8H2,1H3
• InChI Key： JKSGNLBFTSUWQL-UHFFFAOYSA-N
• SMILES： OC1(CN2C=CC=C(C)C2=N)CCC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol

Compound CAS No 2168757-20-6: 1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol

The compound CAS No 2168757-20-6, also known as 1-[(2-Imino-3-methyl-1,2-dihydropyridin-1-yl)methyl]cyclobutan-1-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a cyclobutanol moiety and a dihydropyridine ring system, endows it with distinctive reactivity and selectivity.

Recent studies have highlighted the importance of the dihydropyridine ring system in various biochemical processes. The presence of the imino group within this structure has been shown to enhance the compound's ability to participate in hydrogen bonding, which is crucial for its interactions with biological targets. Additionally, the methyl substitution on the dihydropyridine ring contributes to the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

The synthesis of CAS No 2168757-20-6 involves a multi-step process that typically begins with the preparation of the dihydropyridine precursor. This is followed by a series of coupling reactions, including nucleophilic substitution and condensation steps, to introduce the cyclobutanol moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for both research and industrial applications.

In terms of applications, 1-cyclobutanols like this compound have been explored for their potential in medicinal chemistry. Their ability to act as chiral building blocks in asymmetric synthesis has made them valuable tools for creating complex molecular architectures. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets, paving the way for its use in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also extends to its use in materials science. The dihydropyridine ring system has been incorporated into polymer frameworks to enhance their mechanical properties and thermal stability. For instance, studies have demonstrated that polymers incorporating this compound exhibit improved resistance to oxidative degradation, making them suitable for high-performance applications in electronics and aerospace industries.

From an environmental perspective, the synthesis and application of CAS No 2168757-20-based compounds are being scrutinized for their sustainability profiles. Researchers are actively exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across various industries.

In conclusion, CAS No 2168757-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Their unique structural features and functional properties continue to drive innovative research directions, ensuring their relevance in both academic and industrial settings. As advancements in chemical synthesis and computational modeling continue to unfold, it is anticipated that these compounds will play an increasingly significant role in shaping future technologies and therapeutic interventions.